Application Note: A Cellular Pharmacologist's Guide to Characterizing Psychedelic Analogs In Vitro

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*4-Ethoxyphenethylamine*
CAS No.:	*62885-82-9*
Cat. No.:	*B3427925*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

The resurgence of interest in psychedelic compounds for therapeutic applications has created a pressing need for robust, reproducible, and predictive preclinical screening methods.[1] Developing novel psychedelic analogs with improved safety and efficacy profiles requires a systematic in vitro characterization pipeline to elucidate their pharmacological properties long before they advance to in vivo studies. This guide provides a comprehensive framework for the cellular characterization of psychedelic analogs, focusing on the key molecular target, the serotonin 2A receptor (5-HT2A), and the downstream signaling pathways that dictate their unique effects.[2] We will detail a logical, multi-phase experimental workflow, from initial receptor binding to functional signaling and safety assessment, providing field-proven insights and step-by-step protocols.

© 2026 BenchChem. All rights reserved.

The Primary Target: Understanding the 5-HT2A Receptor


Classic psychedelics (e.g., psilocybin, LSD, mescaline) exert their primary effects by acting as agonists at the 5-HT2A receptor, a G protein-coupled receptor (GPCR) predominantly expressed in the cerebral cortex.[3] Upon activation, the 5-HT2A receptor can initiate multiple intracellular signaling cascades. The canonical pathway involves coupling to Gαq/11 proteins, which activates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG).[3][4] This cascade ultimately results in an increase in intracellular calcium (Ca^{2+}) levels.

Crucially, the 5-HT2A receptor can also engage non-G protein signaling pathways by recruiting scaffolding proteins called β-arrestins.[5] The ability of a specific ligand (or analog) to preferentially activate one pathway over the other is known as biased agonism or functional selectivity.[6][7] This phenomenon is of immense therapeutic interest, as it's hypothesized that the Gq-mediated signaling is linked to the hallucinogenic effects, while β-arrestin pathways may be associated with other outcomes, such as promoting neural plasticity.[5] A thorough in vitro characterization must therefore assess both major signaling arms.

The Characterization Workflow: A Roadmap to Understanding a Novel Analog

A systematic approach is essential to efficiently characterize a library of novel psychedelic analogs. The workflow should be designed as a funnel, starting with broad screening for target engagement and progressively moving towards more detailed mechanistic and safety studies for the most promising candidates.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: High-level experimental workflow for psychedelic analog characterization.

Phase I: Primary Screening - Binding Affinity

Scientific Rationale: The first critical question is whether the new analog binds to the 5-HT2A receptor. A competitive radioligand binding assay is the gold standard for determining the binding affinity (Ki) of a test compound. In this assay, the novel analog competes with a known high-affinity radiolabeled ligand (e.g., [3H]-ketanserin) for binding to the receptor, which is

© 2026 BenchChem. All rights reserved.

typically expressed in membranes prepared from a stable cell line (e.g., HEK293-5HT2A). The amount of radioligand displaced is proportional to the affinity of the test compound.

Protocol 1: 5-HT2A Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of test compounds for the human 5-HT2A receptor.

Materials:

- HEK293 cells stably expressing human 5-HT2A receptor
- Cell membrane preparation from the above
- Radioligand: [3H]-ketanserin (a 5-HT2A antagonist)
- Non-specific binding control: Mianserin (10 µM)
- Assay Buffer: 50 mM Tris-HCl, pH 7.4
- Test compounds (analogs) at various concentrations
- 96-well filter plates (GF/B) and vacuum manifold
- Scintillation fluid and microplate scintillation counter

Methodology:

- Plate Setup: In a 96-well plate, add assay buffer to all wells.
- Total Binding: Add vehicle control and [3H]-ketanserin (e.g., at its Kd concentration, ~1-2 nM).
- Non-Specific Binding (NSB): Add Mianserin (10 µM final concentration) and [3H]-ketanserin.
- Compound Wells: Add serial dilutions of the test analog and [3H]-ketanserin.
- Reaction Initiation: Add the cell membrane preparation to all wells to start the binding reaction.

© 2026 BenchChem. All rights reserved.

- Incubation: Incubate the plate for 60 minutes at room temperature with gentle shaking.
- Harvesting: Rapidly filter the contents of the plate through the GF/B filter plate using a vacuum manifold. Wash the filters 3 times with ice-cold assay buffer to remove unbound radioligand.
- Detection: Allow filters to dry. Add scintillation fluid to each well and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.
- Data Analysis:
  - Calculate specific binding: Total Binding (CPM) - NSB (CPM).
  - Plot the percentage of specific binding against the log concentration of the test compound.
  - Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC50 value.
  - Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: The results should be summarized to easily compare the affinities of different analogs.

Compound	Ki (nM) for 5-HT2A
Serotonin (5-HT)	15.2
Analog A	5.8
Analog B	25.1
Analog C	>1000

Phase II: Functional Characterization - Potency, Efficacy & Bias


© 2026 BenchChem. All rights reserved.

Analogs that demonstrate significant binding affinity must then be tested for their functional activity. Does the compound activate the receptor (agonist), block it (antagonist), or have no effect? For agonists, we need to determine their potency (EC50: the concentration required to produce 50% of the maximal response) and efficacy (Emax: the maximum response produced). This is assessed for both the Gq and β-arrestin pathways.[2]

A. G-Protein (Gq) Signaling

Scientific Rationale: The canonical 5-HT2A signaling pathway proceeds through Gq activation, leading to the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3.[8] Assays like the HTRF (Homogeneous Time-Resolved Fluorescence) IP-One kit provide a robust method to quantify Gq pathway activation.[9][10] This assay is a competitive immunoassay where IP1 produced by the cells competes with a labeled IP1 analog for binding to an antibody.[8]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Canonical 5-HT2A receptor Gq signaling pathway.

© 2026 BenchChem. All rights reserved.

Protocol 2: HTRF IP-One Assay for Gq Activation

Objective: To measure the potency (EC50) and efficacy (Emax) of test compounds in activating the Gq signaling pathway.

Materials:

- HEK293 cells stably expressing human 5-HT2A receptor
- HTRF IP-One Gq Kit (e.g., from Revvity/Cisbio), containing IP1-d2, anti-IP1 Cryptate, and buffers.[11]
- White, low-volume 384-well assay plates
- HTRF-compatible plate reader

Methodology:


- Cell Plating: Seed cells into the 384-well plate and grow overnight to form a confluent monolayer.
- Compound Preparation: Prepare serial dilutions of test compounds (analogs) and a reference agonist (e.g., serotonin) in the provided stimulation buffer.
- Cell Stimulation: Remove growth media from cells and add the compound dilutions. Incubate for a specified time (e.g., 60 minutes) at 37°C to allow for IP1 accumulation.[12]
- Lysis and Detection: Add the HTRF detection reagents (IP1-d2 and anti-IP1 Cryptate conjugate) diluted in lysis buffer to all wells.[11]
- Incubation: Incubate for 60 minutes at room temperature, protected from light.
- Reading: Read the plate on an HTRF-compatible reader, measuring emission at 620 nm (Cryptate) and 665 nm (d2).
- Data Analysis:
  - Calculate the 665/620 emission ratio for each well.

© 2026 BenchChem. All rights reserved.

- Normalize the data (e.g., setting the vehicle control as 0% and the maximal response of the reference agonist as 100%).
- Plot the normalized response against the log concentration of the test compound.
- Fit the data to a sigmoidal dose-response curve to determine EC50 and Emax values.

B. β-Arrestin Recruitment & Biased Agonism

Scientific Rationale: To investigate biased agonism, a parallel assay measuring β-arrestin 2 recruitment is required.[5] Several technologies exist, with Enzyme Fragment Complementation (EFC) being a common and robust choice (e.g., DiscoverX PathHunter assay).[13][14] In this system, the 5-HT2A receptor is tagged with a small enzyme fragment (ProLink), and β-arrestin is tagged with the larger, complementary enzyme acceptor (EA). Upon ligand binding and receptor activation, β-arrestin is recruited to the receptor, forcing the complementation of the enzyme fragments. This creates an active enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.[13]



© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: Conceptual diagram of biased agonism at the 5-HT2A receptor.

Protocol 3: EFC Assay for β-Arrestin Recruitment

Objective: To measure the potency (EC50) and efficacy (Emax) of test compounds in promoting β-arrestin 2 recruitment to the 5-HT2A receptor.

Materials:

- PathHunter eXpress 5-HT2A β-Arrestin cell line (or equivalent)
- PathHunter Detection Reagents
- White, solid-bottom 384-well cell culture plates
- Chemiluminescent-capable plate reader

Methodology:

- Cell Plating: Plate the engineered cells in the 384-well plates and incubate for 24-48 hours.
- Compound Addition: Prepare serial dilutions of test compounds and add them directly to the cells in the plate.
- Incubation: Incubate the plate for 90 minutes at 37°C.
- Detection: Prepare the detection reagent solution according to the manufacturer's protocol and add it to all wells.
- Incubation: Incubate for 60 minutes at room temperature.
- Reading: Measure the chemiluminescent signal using a plate reader.
- Data Analysis:
  - Normalize the data (Relative Light Units, RLU) to a reference agonist.

© 2026 BenchChem. All rights reserved.

- Plot the normalized response against the log concentration of the test compound.
- Fit the data to a sigmoidal dose-response curve to determine EC50 and Emax values for β-arrestin recruitment.

Data Presentation & Bias Calculation: The functional data for both pathways should be presented together to facilitate comparison and the calculation of a bias factor.

Compound	Gq EC50 (nM)	Gq Emax (%)	β-Arrestin EC50 (nM)	β-Arrestin Emax (%)	Bias Factor (vs. Gq)
Serotonin (Ref)	10.5	100	85.0	100	1.0 (by definition)
Analog A	8.2	110	550.6	65	13.2
Analog B	15.3	95	98.4	98	1.1
Analog C	>10,000	<5	>10,000	<5	N/A

Scientist's Note on Bias Calculation: Calculating a bias factor provides a quantitative measure of functional selectivity. A simplified method involves calculating the "transduction coefficient" (log(Emax/EC50)) for each pathway and for each ligand. The bias factor is then determined by comparing the change in transduction coefficient for the test ligand relative to the reference ligand for the two pathways.[15] A factor >1 indicates bias toward the Gq pathway, while <1 indicates bias toward β-arrestin, relative to the reference compound.

Phase III: Downstream Consequences & Safety

Lead candidates with interesting functional profiles should be further investigated for their downstream cellular effects and potential toxicity.

A. Gene Expression Analysis

Scientific Rationale: Activation of the 5-HT2A receptor is known to induce the rapid expression of immediate early genes (IEGs) like c-fos and egr-2.[16][17] These genes are involved in translating short-term synaptic events into long-term changes in neuronal structure and function, a key aspect of neural plasticity.[18][19] Measuring the induction of these genes via

© 2026 BenchChem. All rights reserved.

quantitative PCR (qPCR) provides a downstream readout of functional receptor engagement in a more complex cellular environment (e.g., in cultured neuronal cells like SH-SY5Y).

Protocol 4: qPCR for Immediate Early Gene Expression

Objective: To quantify the change in expression of target genes (c-fos, egr-2) following compound treatment.

Materials:

- SH-SY5Y neuroblastoma cells (or other relevant neuronal cell line)
- Test compounds
- RNA extraction kit (e.g., RNeasy Mini Kit)
- cDNA synthesis kit
- qPCR master mix (e.g., SYBR Green) and specific primers for c-fos, egr-2, and a housekeeping gene (e.g., GAPDH)
- qPCR instrument

Methodology:

- Cell Treatment: Plate SH-SY5Y cells and grow to ~80% confluency. Treat cells with the test compound (at its Gq EC50) for a predetermined time (e.g., 30-60 minutes).
- RNA Extraction: Lyse the cells and extract total RNA according to the kit manufacturer's protocol. Quantify RNA concentration and purity.
- cDNA Synthesis: Reverse transcribe an equal amount of RNA from each sample into cDNA.
- qPCR: Set up qPCR reactions containing cDNA, primers for a target gene, and qPCR master mix.
- Data Analysis:
  - Determine the quantification cycle (Cq) for each gene in each sample.

© 2026 BenchChem. All rights reserved.

- Calculate the change in gene expression relative to the vehicle-treated control using the ΔΔCq method, normalizing to the housekeeping gene.

B. Cytotoxicity Assessment

Scientific Rationale: It is crucial to ensure that the observed functional effects are not confounded by cellular toxicity.[20][21] Early assessment of cytotoxicity helps to eliminate compounds with a narrow therapeutic window. The MTT assay is a classic, colorimetric method that measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[22]

Protocol 5: MTT Cytotoxicity Assay

Objective: To determine the concentration of a test compound that reduces cell viability by 50% (CC50).

Materials:

- Cell line used in functional assays (e.g., HEK293 or SH-SY5Y)
- MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
- Solubilization solution (e.g., DMSO or acidified isopropanol)
- 96-well clear cell culture plates
- Spectrophotometer (plate reader)

Methodology:

- Cell Plating: Seed cells in a 96-well plate and allow them to attach overnight.
- Compound Treatment: Add a wide range of concentrations of the test compound to the wells. Include a vehicle control (no compound) and a positive control for toxicity (e.g., doxorubicin).
- Incubation: Incubate for 24-48 hours at 37°C.

© 2026 BenchChem. All rights reserved.

- MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.
- Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.
- Reading: Measure the absorbance at ~570 nm using a plate reader.
- Data Analysis:
  - Normalize the data to the vehicle control (100% viability).
  - Plot percent viability against the log concentration of the test compound.
  - Fit the data to a dose-response inhibition curve to determine the CC50 value.

Data Presentation:

Compound	CC50 (μM)
Analog A	> 100
Analog B	85.4
Doxorubicin (Control)	1.2

Conclusion and Future Directions

This application note outlines a systematic, multi-phase workflow for the in vitro characterization of novel psychedelic analogs. By integrating assays for binding affinity, Gq and β-arrestin functional activity, downstream gene expression, and cytotoxicity, researchers can build a comprehensive pharmacological profile for each compound. This data is critical for establishing structure-activity relationships (SAR), selecting lead candidates with desirable properties (e.g., pathway bias), and making informed decisions for progression into more complex models, such as iPSC-derived neurons, brain organoids, or in vivo animal studies. This rigorous, tiered approach ensures that only the most promising and safest compounds advance, optimizing resources and accelerating the development of next-generation therapeutics.

© 2026 BenchChem. All rights reserved.

References

- de la Fuente Revenga, M., et al. (2023). Shared and Distinct Brain Regions Targeted for Immediate Early Gene Expression by Ketamine and Psilocybin. PubMed. Available at: [Link]
- Gass, P., et al. (2023). Shared and distinct brain regions targeted for immediate early gene expression by ketamine and psilocybin. PubMed Central. Available at: [Link]
- WEICHILAB. (n.d.). HTRF IP-One Gq Detection Kit. WEICHILAB. Available at: [Link]
- Blossom Analysis. (n.d.). The Effects of Hallucinogens on Gene Expression. Blossom Analysis. Available at: [Link]
- de la Fuente Revenga, M., et al. (2023). Shared and distinct brain regions targeted for immediate early gene expression by ketamine and psilocybin. ResearchGate. Available at: [Link]
- Aboharb, F., et al. (2024). Classification of psychedelic drugs based on brain-wide imaging of cellular c-Fos expression. bioRxiv. Available at: [Link]
- Pottie, E., et al. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Journal of Neurochemistry. Available at: [Link]
- ResearchGate. (n.d.). The GPCR β-arrestin recruitment assay principle. ResearchGate. Available at: [Link]
- Wang, T., et al. (2017). Measurement of β-Arrestin Recruitment for GPCR Targets. Assay Guidance Manual - NCBI. Available at: [Link]
- BMG Labtech. (n.d.). HTRF IP-One assay used for functional screening. BMG Labtech. Available at: [Link]
- Singh, R., & Chee, M. (2020). Assessing Gαq/15-signaling with IP-One: Single Plate Transfection and Assay Protocol for Cell-Based High-Throughput Assay. SpringerLink. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Dong, C., et al. (2021). Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor. PMC - NIH. Available at: [Link]
- Wikipedia. (n.d.). Mescaline. Wikipedia. Available at: [Link]
- Gumienicz, O., et al. (2023). Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology. PMC - PubMed Central. Available at: [Link]
- Smith, J. S., & Rajagopal, S. (2017). A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors. Frontiers in Pharmacology. Available at: [Link]
- Wang, T., et al. (2017). Measurement of β-Arrestin Recruitment for GPCR Targets. PubMed. Available at: [Link]
- Purdue University. (2023). ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. Frontiers in Pharmacology. Available at: [Link]
- Wikipedia. (n.d.). 5-HT2A receptor. Wikipedia. Available at: [Link]
- Smith, J. S., & Rajagopal, S. (2017). A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors. PMC. Available at: [Link]
- Seth, P., et al. (2009). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. NCBI. Available at: [Link]
- Chen, S., et al. (2022). Serotonin (5-HT) 2A Receptor Involvement in Melanin Synthesis and Transfer via Activating the PKA/CREB Signaling Pathway. MDPI. Available at: [Link]
- Kurrasch-Orbaugh, D. M., et al. (2003). A complex signaling cascade links the serotonin2A receptor to phospholipase A2 activation: The involvement of MAP kinases. ResearchGate. Available at: [Link]
- DiscoverX. (n.d.). Why Study GPCR Arrestin Recruitment?. DiscoverX. Available at: [Link]
- Ellis, C. R., et al. (2023). Applications and Potential of In Silico Approaches for Psychedelic Chemistry. MDPI. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Ellis, C. R., et al. (2023). Applications and Potential of In Silico Approaches for Psychedelic Chemistry. PubMed. Available at: [Link]
- Psychedelic Alpha. (n.d.). Psychedelics Drug Development Tracker. Psychedelic Alpha. Available at: [Link]
- BMG LABTECH. (2022). Using the TRUPATH BRET platform to analyse GPCR biased agonism. YouTube. Available at: [Link]
- Sykes, D. A., et al. (2017). Modelling and simulation of biased agonism dynamics at a G protein-coupled receptor. PLOS Computational Biology. Available at: [Link] biased agonism
- Nagi, K., & Pineyro, G. (2016). Practical guide for calculating and representing biased signaling by GPCR ligands: A stepwise approach. ResearchGate. Available at: [Link]
- Riss, T. L., & Moravec, R. A. (2004). In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening. PMC - NIH. Available at: [Link]
- Dong, C., et al. (2021). Psychedelic-inspired drug discovery using an engineered biosensor. ResearchGate. Available at: [Link]
- Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. Available at: [Link]
- Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Alfa Cytology. Available at: [Link]
- Ellis, C. R., et al. (2023). Applications and Potential of In Silico Approaches for Psychedelic Chemistry. PMC. Available at: [Link]
- Glennon, M. J., et al. (2024). How to set up a psychedelic study: Unique considerations for research involving human participants. ResearchGate. Available at: [Link]
- Zhang, G., et al. (2024). Psilocybin Promotes Cell-Type-Specific Changes in the Orbitofrontal Cortex Revealed by Single-Nucleus RNA-seq. bioRxiv. Available at: [Link]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. psychedelicalpha.com [psychedelicalpha.com]
- 2. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
- 4. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Frontiers | A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors [frontiersin.org]
- 7. A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 8. HTRF IP-One Gq Detection Kit-WEICHILAB [weichilab.com]
- 9. bmglabtech.com [bmglabtech.com]
- 10. resources.revvity.com [resources.revvity.com]
- 11. resources.revvity.com [resources.revvity.com]
- 12. bio-protocol.org [bio-protocol.org]
- 13. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 14. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Shared and Distinct Brain Regions Targeted for Immediate Early Gene Expression by Ketamine and Psilocybin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. blossomanalysis.com [blossomanalysis.com]

© 2026 BenchChem. All rights reserved.

- 18. Shared and distinct brain regions targeted for immediate early gene expression by ketamine and psilocybin - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 21. miltenyibiotec.com [miltenyibiotec.com]
- 22. kosheeka.com [kosheeka.com]
- To cite this document: BenchChem. [Application Note: A Cellular Pharmacologist's Guide to Characterizing Psychedelic Analogs In Vitro]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3427925/docs#application-note-a-cellular-pharmacologist-s-guide-to-characterizing-psychedelic-analogs-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.